Cas no 1049110-09-9 (2-(Hydroxymethyl)-4,6-dimethylbenzimidazole)

• Product Name: 2-(Hydroxymethyl)-4,6-dimethylbenzimidazole
• CAS No: 1049110-09-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD23724090
• CID: 4559801
• Update Time: 2025-06-22

2-(Hydroxymethyl)-4,6-dimethylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-4,6-dimethylbenzimidazole
• SY034049

• MDL： MFCD23724090
• Inchi： 1S/C10H12N2O/c1-6-3-7(2)10-8(4-6)11-9(5-13)12-10/h3-4,13H,5H2,1-2H3,(H,11,12)
• InChI Key： MGEVGCPTPLSYII-UHFFFAOYSA-N
• SMILES： OCC1=NC2C(C)=CC(C)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 1.4
• Topological Polar Surface Area: 48.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(Hydroxymethyl)-4,6-dimethylbenzimidazole

2-(Hydroxymethyl)-4,6-dimethylbenzimidazole: A Comprehensive Overview

The compound with CAS No. 1049110-09-9, commonly referred to as 2-(Hydroxymethyl)-4,6-dimethylbenzimidazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzimidazoles, which are well-known for their versatile applications in drug design, catalysis, and electronic materials. The benzimidazole core of this molecule provides a rigid and aromatic framework, while the hydroxymethyl and dimethyl substituents introduce functional groups that enhance its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-(Hydroxymethyl)-4,6-dimethylbenzimidazole as a building block for constructing advanced materials. For instance, researchers have explored its ability to form coordination polymers with transition metals, which exhibit promising properties for applications in gas storage and sensing technologies. The hydroxymethyl group in this compound plays a crucial role in these interactions by acting as a coordinating ligand. Additionally, the dimethyl substituents at the 4 and 6 positions contribute to the molecule's stability and solubility, making it an ideal candidate for various chemical transformations.

One of the most intriguing aspects of 2-(Hydroxymethyl)-4,6-dimethylbenzimidazole is its potential in medicinal chemistry. The benzimidazole scaffold is a well-established motif in drug design due to its ability to interact with biological targets such as enzymes and receptors. The introduction of the hydroxymethyl group introduces hydrophilic properties to the molecule, which can enhance its bioavailability and binding affinity. Recent computational studies have demonstrated that this compound could serve as a lead structure for developing inhibitors against certain kinases involved in cancer pathways. Furthermore, its dimethyl substituents may help modulate the molecule's pharmacokinetic properties, making it more suitable for therapeutic applications.

The synthesis of 2-(Hydroxymethyl)-4,6-dimethylbenzimidazole involves a multi-step process that typically begins with the preparation of an appropriate precursor. One common approach is the condensation reaction between o-phenylenediamine derivatives and aldehydes or ketones under acidic conditions. In this case, the use of a hydroxymethylation agent introduces the hydroxymethyl group at position 2 of the benzimidazole ring. The dimethyl groups at positions 4 and 6 are introduced through alkylation or substitution reactions, depending on the specific synthetic pathway employed.

From an environmental perspective, there has been growing interest in understanding the degradation pathways of compounds like 2-(Hydroxymethyl)-4,6-dimethylbenzimidazole. Recent research has shown that this compound undergoes oxidative degradation under UV light or in the presence of common oxidizing agents. The degradation products include smaller aromatic fragments and carboxylic acids, which are less harmful to ecosystems compared to the parent compound. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, 2-(Hydroxymethyl)-4,6-dimethylbenzimidazole is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of structural features makes it an attractive target for further research and development. As new studies continue to emerge, it is likely that this compound will play an increasingly important role in advancing both academic and industrial endeavors.